3-(2-Fluorophenyl)acrylic acid

• IUPAC Name: 3-(2-fluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H7FO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)
• InChI Key: IOUDZAFBPDDAMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)O)F
• Molecular Formula: C9H7FO2
• Molecular Weight: 166.15 g/mol
• CAS RN: 451-69-4, 18944-77-9

Description

3-(2-Fluorophenyl)acrylic acid is a useful research compound. Its molecular formula is C9H7FO2 and its molecular weight is 166.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Metal Complexes Synthesis : 3-(2-Fluorophenyl)acrylic acid has been used in synthesizing metal complexes, which demonstrated interesting halogen-halogen interactions, particularly fluoro-fluoro contact. Such complexes have potential in designing materials with specific magnetic properties (Liu, Liu, & Li, 2011).

• Corrosion Inhibition : Derivatives of acrylamide, which can be related to this compound, have been studied for their effectiveness as corrosion inhibitors. This is particularly significant in protecting metals like copper in corrosive environments (Abu-Rayyan et al., 2022).

• Optoelectronic Properties : The molecule has been studied for its optoelectronic and thermodynamic properties, which are crucial in the development of materials for dye-sensitized solar cells (DSSC) (Fonkem et al., 2019).

• Solar Cell Applications : Organic sensitizers related to this compound have been engineered for use in solar cells. These sensitizers, upon anchoring onto TiO2 film, show high efficiency in converting incident photons to current, a critical aspect of solar energy technology (Kim et al., 2006).

• Polymerization and Copolymerization : The compound has been studied in the context of polymerization and copolymerization processes, which are central to the creation of materials with specific characteristics for high-tech applications (Patil & Améduri, 2013).

• Fluorescent Probes : A derivative of acrylic acid has been used to design fluorescent probes for detecting cysteine, showcasing the compound's potential in biochemical sensors and imaging applications (Dai et al., 2014).

• Cyclization Products Synthesis : The interaction of fluorophenylamines with acrylic acids, including compounds similar to this compound, leads to the synthesis of various cyclic compounds, useful in pharmaceutical and chemical industries (Vaickelionienė & Mickevičius, 2006).

• Fluorinated Acrylic Copolymers for Coatings : The synthesis of fluorinated acrylic copolymers, potentially involving this compound, has been explored for speciality coatings due to their unique properties like low surface tension and non-wettability (Malshe & Sangaj, 2005).

• Surface Functionalization : The grafted poly(acrylic acid) on micro- and nanoparticles, including derivatives of this compound, has been quantified and studied, indicating potential applications in biochemical assays and medical diagnostics (Hennig et al., 2012).

• Polymerizability and Polymorphism : The compound's derivatives have been analyzed for their polymerizability and polymorphic behaviors, which are crucial in material science for creating specific molecular structures (Fujimori, Saitoh, & Shibasaki, 1999).